2-[5-(4-chlorophenyl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(oxolan-2-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a derivative of thieno[2,3-d]pyrimidine, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities .
Molecular Structure Analysis
The compound contains a thieno[2,3-d]pyrimidine core, which is a bicyclic structure containing a thiophene (a five-membered ring with one sulfur atom) fused with a pyrimidine (a six-membered ring with two nitrogen atoms) .Scientific Research Applications
Anticancer Activity
Research on derivatives of 2-[5-(4-chlorophenyl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(oxolan-2-ylmethyl)acetamide has shown promising results in anticancer activity. Studies indicate that certain derivatives demonstrate potent and selective cytotoxic effects against leukemia cell lines, including CCRF-CEM and SR leukemia cells (Horishny et al., 2021). Additionally, other compounds in this chemical family have displayed significant antitumor activity against various human cancer cell lines (Hafez & El-Gazzar, 2017).
Crystal Structure Analysis
The crystal structure of compounds related to this compound has been examined. These studies provide insights into the molecular geometry and intermolecular interactions. For example, a folded conformation has been observed in certain derivatives, highlighting the inclination of the pyrimidine ring relative to the benzene ring, which is crucial for understanding the molecule's properties and interactions (Subasri et al., 2016).
Enzyme Inhibition
Compounds in this chemical class have been studied for their potential as enzyme inhibitors. Particularly, some derivatives have shown dual inhibitory activities against key enzymes like thymidylate synthase (TS) and dihydrofolate reductase (DHFR), which are important targets in cancer therapy (Gangjee et al., 2008). This dual inhibitory action could be beneficial in developing novel anticancer therapies.
Vibrational Spectroscopy
The vibrational spectroscopic signatures of compounds similar to this compound have been characterized. Such studies are vital for understanding the molecular structure and chemical behavior, contributing to the design and synthesis of related compounds with specific properties (Mary et al., 2022).
Antibacterial Activity
Derivatives of this compound have also been explored for their potential antibacterial activity. Some studies have shown that certain derivatives exhibit moderate to good activity against both gram-positive and gram-negative bacteria, making them candidates for further development as antibacterial agents (Desai et al., 2008).
properties
IUPAC Name |
2-[5-(4-chlorophenyl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(oxolan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22ClN3O3S2/c1-2-9-26-21(28)19-17(14-5-7-15(23)8-6-14)12-30-20(19)25-22(26)31-13-18(27)24-11-16-4-3-10-29-16/h2,5-8,12,16H,1,3-4,9-11,13H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPVVQGGMQMVODB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C2=C(N=C1SCC(=O)NCC3CCCO3)SC=C2C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.